Cas no 240799-48-8 (4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid)

• Product Name: 4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid
• CAS No: 240799-48-8
• CID: 4642527
• Update Time: 2025-07-16

4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-([2-(3-METHYL-4-NITRO-5-ISOXAZOLYL)VINYL]AMINO)BENZENECARBOXYLIC ACID
• 4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid

Introduction to 4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic Acid (CAS No. 240799-48-8)

4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid, identified by its CAS number 240799-48-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid incorporates several key functional groups, including an amino group, a carboxylic acid group, and a vinylamino moiety. These features contribute to its unique chemical properties and biological interactions. The presence of the isoxazole ring, a heterocyclic structure known for its pharmacological significance, further enhances its potential as a lead compound in drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid molecule has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and other pathological conditions. Its structural features allow for selective binding to target proteins, which is crucial for developing effective therapeutic agents.

One of the most compelling aspects of 4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid is its versatility in chemical modifications. Researchers have explored various derivatives of this compound to optimize its pharmacokinetic properties and enhance its biological activity. For instance, modifications to the isoxazole ring have been shown to improve binding affinity and reduce toxicity, making it a valuable scaffold for drug development.

The synthesis of 4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize the formation of by-products, which is essential for pharmaceutical-grade materials.

Evaluation of the biological activity of 4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to interact with specific targets, leading to inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, preliminary in vivo studies suggest that this compound may have potential applications in treating chronic inflammatory diseases.

The pharmacological profile of 4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid has also been investigated for its antimicrobial properties. Research indicates that certain derivatives of this compound exhibit activity against Gram-positive bacteria and fungi, suggesting its utility in developing novel antimicrobial agents. This dual functionality as both an anti-inflammatory and antimicrobial agent makes it an attractive candidate for further development.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy. In this context, 4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid has undergone comprehensive toxicological studies to evaluate its potential side effects. Preliminary data suggest that the compound is well-tolerated at moderate doses, although further studies are needed to fully characterize its safety profile.

The future prospects for 4-{2-(3-Methyl-4-nitro-5-isoxazolyl)vinylamino}benzenecarboxylic acid are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from laboratory research to clinical use. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.